Cas no 2138511-55-2 (7-(thiophen-2-yl)-1,2,4triazolo1,5-apyrimidin-5-ol)

• Product Name: 7-(thiophen-2-yl)-1,2,4triazolo1,5-apyrimidin-5-ol
• CAS No: 2138511-55-2
• MF: C₉H₆N₄OS
• MW: 218.235139369965
• CID: 5837587
• PubChem ID: 165484208
• Update Time: 2025-10-31

7-(thiophen-2-yl)-1,2,4triazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(thiophen-2-yl)-1,2,4triazolo1,5-apyrimidin-5-ol
• 7-(thiophen-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-ol
• 2138511-55-2
• EN300-1130283

• Inchi： 1S/C9H6N4OS/c14-8-4-6(7-2-1-3-15-7)13-9(12-8)10-5-11-13/h1-5H,(H,10,11,12,14)
• InChI Key： IGSYCXPRLHPGQD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(NC2=NC=NN12)=O

Computed Properties

• Exact Mass: 218.02623200g/mol
• Monoisotopic Mass: 218.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88Ų

Additional information on 7-(thiophen-2-yl)-1,2,4triazolo1,5-apyrimidin-5-ol

Research Brief on 7-(Thiophen-2-yl)-1,2,4-triazolo[1,5-a]pyrimidin-5-ol (CAS: 2138511-55-2): Recent Advances and Applications

The compound 7-(thiophen-2-yl)-1,2,4-triazolo[1,5-a]pyrimidin-5-ol (CAS: 2138511-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 7-(thiophen-2-yl)-1,2,4-triazolo[1,5-a]pyrimidin-5-ol exhibits promising inhibitory activity against a range of biological targets, including kinases and enzymes involved in inflammatory pathways. Its triazolopyrimidine core, coupled with the thiophene moiety, contributes to its ability to interact with diverse protein binding sites, making it a versatile scaffold for drug development. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the molecular interactions underlying its efficacy.

One of the most notable advancements is the compound's potential application in oncology. Preclinical studies have shown that it selectively inhibits certain cancer-associated kinases, leading to reduced tumor growth in vitro and in vivo. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, enhance its candidacy for further development. Researchers are also exploring its anti-inflammatory and antimicrobial properties, which could expand its therapeutic utility beyond oncology.

The synthesis of 7-(thiophen-2-yl)-1,2,4-triazolo[1,5-a]pyrimidin-5-ol has been optimized in recent years, with several novel routes reported to improve yield and purity. Green chemistry approaches, such as microwave-assisted synthesis and solvent-free reactions, have been employed to reduce environmental impact and enhance scalability. These advancements are critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects and long-term toxicity profiles require further investigation. Ongoing research aims to address these issues through targeted modifications of its chemical structure and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the lab to the clinic.

In conclusion, 7-(thiophen-2-yl)-1,2,4-triazolo[1,5-a]pyrimidin-5-ol represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activity, coupled with advancements in synthetic methodologies, positions it as a promising candidate for therapeutic development. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. This brief underscores the importance of continued investment in innovative compounds like this to address unmet medical needs.